N-(3-fluoro-4-methylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C21H20FN3O2/c1-13-4-7-16(8-5-13)21-23-15(3)10-20(25-21)27-12-19(26)24-17-9-6-14(2)18(22)11-17/h4-11H,12H2,1-3H3,(H,24,26)
• InChI Key: UNNBBCZQEFFJRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=N2)OCC(=O)NC3=CC(=C(C=C3)C)F)C
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-{[6-methyl-2-(4-methylphenyl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C21H20FN3O2 and its molecular weight is 365.408. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging

Compounds within the same chemical family have been developed for imaging purposes, specifically using positron emission tomography (PET) to target the translocator protein (18 kDa) in the brain. For instance, the synthesis and application of radiolabeled compounds for neuroinflammation imaging and the study of peripheral benzodiazepine receptors highlight the importance of these chemicals in diagnosing and researching neurological conditions (Dollé et al., 2008).

Antibacterial Activities

Analogous compounds have been explored for their antibacterial properties. Specifically, novel oxazolidinone derivatives have demonstrated potent in vitro antibacterial activities against a variety of clinically important human pathogens, offering insights into developing new antimicrobial agents (Zurenko et al., 1996).

Anti-inflammatory and Analgesic Properties

Research into pyrimidine derivatives has uncovered compounds with significant anti-inflammatory and analgesic activities, indicating potential applications in pain management and the treatment of inflammatory disorders. The nature of the substituents in these compounds plays a crucial role in their biological activities, highlighting the importance of chemical structure in medicinal applications (Muralidharan et al., 2019).

Neuroinflammation PET Imaging

Pyrazolo[1,5-a]pyrimidines, closely related to the query compound, have been synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. These compounds, including fluorine-18 labeled analogs, have been used in PET imaging to visualize neuroinflammation in vivo, demonstrating the utility of such compounds in neuroscientific research (Damont et al., 2015).